Cas no 1432754-59-0 (4-Bromo-8-(difluoromethoxy)quinoline)
4-Bromo-8-(difluoromethoxy)quinoline Chemical and Physical Properties
Names and Identifiers
-
- 1432754-59-0
- DTXSID301280064
- EN300-5116240
- 4-Bromo-8-(difluoromethoxy)quinoline
- AT24921
- Quinoline, 4-bromo-8-(difluoromethoxy)-
-
- Inchi: 1S/C10H6BrF2NO/c11-7-4-5-14-9-6(7)2-1-3-8(9)15-10(12)13/h1-5,10H
- InChI Key: XIZFLKXERNAWFV-UHFFFAOYSA-N
- SMILES: BrC1C=CN=C2C(=CC=CC2=1)OC(F)F
Computed Properties
- Exact Mass: 272.96
- Monoisotopic Mass: 272.96
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 22.1A^2
4-Bromo-8-(difluoromethoxy)quinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-5116240-0.05g |
4-bromo-8-(difluoromethoxy)quinoline |
1432754-59-0 | 95.0% | 0.05g |
$186.0 | 2025-03-15 | |
| Enamine | EN300-5116240-0.1g |
4-bromo-8-(difluoromethoxy)quinoline |
1432754-59-0 | 95.0% | 0.1g |
$277.0 | 2025-03-15 | |
| Enamine | EN300-5116240-0.25g |
4-bromo-8-(difluoromethoxy)quinoline |
1432754-59-0 | 95.0% | 0.25g |
$396.0 | 2025-03-15 | |
| Enamine | EN300-5116240-0.5g |
4-bromo-8-(difluoromethoxy)quinoline |
1432754-59-0 | 95.0% | 0.5g |
$624.0 | 2025-03-15 | |
| Enamine | EN300-5116240-1.0g |
4-bromo-8-(difluoromethoxy)quinoline |
1432754-59-0 | 95.0% | 1.0g |
$800.0 | 2025-03-15 | |
| Enamine | EN300-5116240-2.5g |
4-bromo-8-(difluoromethoxy)quinoline |
1432754-59-0 | 95.0% | 2.5g |
$1568.0 | 2025-03-15 | |
| Enamine | EN300-5116240-5.0g |
4-bromo-8-(difluoromethoxy)quinoline |
1432754-59-0 | 95.0% | 5.0g |
$2318.0 | 2025-03-15 | |
| Enamine | EN300-5116240-10.0g |
4-bromo-8-(difluoromethoxy)quinoline |
1432754-59-0 | 95.0% | 10.0g |
$3438.0 | 2025-03-15 | |
| Aaron | AR01Q2L3-50mg |
Quinoline, 4-bromo-8-(difluoromethoxy)- |
1432754-59-0 | 95% | 50mg |
$281.00 | 2025-02-14 | |
| Aaron | AR01Q2L3-100mg |
Quinoline, 4-bromo-8-(difluoromethoxy)- |
1432754-59-0 | 95% | 100mg |
$406.00 | 2025-02-14 |
4-Bromo-8-(difluoromethoxy)quinoline Related Literature
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
Additional information on 4-Bromo-8-(difluoromethoxy)quinoline
Comprehensive Overview of 4-Bromo-8-(difluoromethoxy)quinoline (CAS No. 1432754-59-0): Properties, Applications, and Industry Insights
4-Bromo-8-(difluoromethoxy)quinoline (CAS No. 1432754-59-0) is a high-value quinoline derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of halogenated quinolines, which are known for their versatile applications in drug discovery and material science. The presence of both bromine and difluoromethoxy functional groups enhances its reactivity, making it a pivotal intermediate in synthesizing bioactive molecules. Researchers and industry professionals frequently search for terms like "quinoline-based intermediates", "difluoromethoxy compounds", and "brominated heterocycles", reflecting the growing demand for specialized chemicals in modern R&D.
In recent years, the compound has been explored for its potential in targeted drug delivery systems and catalysis. Its unique molecular structure allows it to act as a building block for kinase inhibitors and antimicrobial agents, aligning with the current trend of personalized medicine and antibiotic resistance research. The CAS No. 1432754-59-0 is often associated with queries such as "quinoline derivatives in drug design" and "fluorinated compounds in medicinal chemistry", highlighting its relevance in cutting-edge scientific discussions.
From a synthetic perspective, 4-Bromo-8-(difluoromethoxy)quinoline exhibits excellent stability under standard laboratory conditions, making it suitable for multi-step organic transformations. Its solubility profile in polar aprotic solvents like DMSO and DMF further expands its utility in high-throughput screening and combinatorial chemistry. Industry reports suggest a rising interest in green chemistry alternatives, prompting researchers to investigate eco-friendly synthesis routes for this compound, as evidenced by search trends around "sustainable halogenation methods" and "C-H functionalization of quinolines".
The compound's spectroscopic properties, including distinct NMR and mass spectrometry signatures, facilitate its identification in complex mixtures—a feature highly valued in quality control and patent analysis. Analytical chemists frequently reference CAS No. 1432754-59-0 when discussing structure elucidation techniques or impurity profiling in API manufacturing. Additionally, its thermal stability up to 200°C makes it compatible with high-temperature reactions, a topic often searched alongside "thermostable heterocycles" in material science forums.
Emerging applications in electronic materials have also been reported, where 4-Bromo-8-(difluoromethoxy)quinoline serves as a precursor for organic semiconductors and light-emitting diodes (OLEDs). This aligns with global interest in flexible electronics and energy-efficient displays, as seen in search queries like "quinoline-based optoelectronic materials". Its electron-withdrawing characteristics due to the difluoromethoxy group contribute to tunable bandgap properties, a hot topic in materials informatics databases.
Regulatory compliance remains a key consideration for users of this compound. While not classified as hazardous under major chemical inventories, proper handling protocols are recommended due to its bromine content. Safety data sheets (SDS) for CAS No. 1432754-59-0 often rank highly in search results, reflecting user concerns about chemical storage guidelines and waste disposal regulations—topics increasingly important in ESG (Environmental, Social, and Governance)-focused research environments.
Market analysts note steady growth in demand for 4-Bromo-8-(difluoromethoxy)quinoline, particularly from contract research organizations (CROs) and specialty chemical manufacturers. Patent landscaping reveals its mention in over 20 international filings since 2018, primarily covering anticancer formulations and crop protection agents. This correlates with search engine data showing spikes in queries like "quinoline patents 2023" and "agrochemical intermediates market" across North America and Asia-Pacific regions.
Future research directions may explore its bioconjugation potential for antibody-drug conjugates (ADCs)—a trending area in oncology therapeutics. The compound's X-ray crystallography data (available in Cambridge Structural Database) provides valuable insights for structure-activity relationship (SAR) studies, another frequently searched term among medicinal chemists. As AI-driven molecular design gains traction, computational studies on this quinoline derivative could unlock novel applications in virtual screening pipelines.
1432754-59-0 (4-Bromo-8-(difluoromethoxy)quinoline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)